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Compound of Interest

Compound Name: CSRM617

Cat. No.: B15542692

Get Quote

This document provides essential safety and logistical information for the proper disposal and

handling of CSRM617, a selective small-molecule inhibitor of the transcription factor

ONECUT2. The following procedures are intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and compliance with regulatory

standards.

Hazard Identification and Safety Precautions
CSRM617 hydrochloride is classified as a hazardous substance. All personnel handling this

compound must be aware of its potential risks and adhere to the prescribed safety measures.

Table 1: GHS Hazard Classification for CSRM617 Hydrochloride[1][2]
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning[1][2]

It is imperative to wear appropriate personal protective equipment (PPE), including protective

gloves, clothing, and eye/face protection, when handling CSRM617.[1][2]

Step-by-Step Disposal Procedures for CSRM617
Adherence to the following step-by-step process is crucial for the safe and compliant disposal

of CSRM617 waste.

Step 1: Waste Collection and Segregation
Collect all waste materials containing CSRM617, including unused product, contaminated

lab supplies (e.g., pipette tips, gloves, vials), and solutions.[1]

Segregate CSRM617 waste from other laboratory waste streams.[1] Do not mix with non-

hazardous or other types of chemical waste unless specifically permitted by your institution's

guidelines.[1]

Step 2: Waste Containerization
Solid Waste: Place solid waste and empty containers in a clearly labeled, sealed, and

compatible hazardous waste container.[1]

Liquid Waste: Collect liquid waste in a dedicated, leak-proof, and clearly labeled hazardous

waste container.[1]
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Step 3: Labeling of Hazardous Waste
Properly label all waste containers with the following information:

"Hazardous Waste" and the full chemical name: "CSRM617 hydrochloride".[1]

The CAS Number: 1353749-74-2.[1]

Specific hazards (e.g., "Toxic," "Irritant").[1]

The accumulation start date.[1]

The responsible researcher's name and contact information.[1]

Step 4: Storage of Hazardous Waste
Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area.[1] Ensure the storage area is away from incompatible

materials.[1] Recommended storage conditions for stock solutions are -80°C for up to 6 months

or -20°C for up to 1 month.[1][3]

Step 5: Arranging for Professional Disposal
CSRM617 waste must be disposed of by a licensed hazardous waste disposal company.[1]

Always consult your local Environmental Health and Safety (EHS) department for specific

institutional requirements.[1] The overarching principle is to "Dispose substance in accordance

with prevailing country, federal, state and local regulations".[1][2]

Step 6: Documentation
Maintain a detailed log of all CSRM617 waste generated, including quantities and dates of

disposal.[1] Retain all paperwork and manifests from the hazardous waste disposal company

as required by institutional and regulatory policies.[1]

Experimental Protocols and Data
CSRM617 is a selective inhibitor of the transcription factor ONECUT2 (OC2), which is a master

regulator of the androgen receptor (AR).[4][5] It has been shown to inhibit the growth of

prostate cancer cell lines and induce apoptosis.[3][4][6]
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Table 2: In Vitro Efficacy of CSRM617

Assay Cell Lines
Concentration
Range

Duration Effect

Cell Growth

Inhibition

PC-3, 22RV1,

LNCaP, C4-2
0.01-100 μM 48 hours

Inhibits cell

growth

Apoptosis

Induction
22RV1 10-20 μM 48 hours

Induces

apoptosis

Apoptosis

Induction

(Western Blot)

22RV1 20 μM 72 hours

Appearance of

cleaved

Caspase-3 and

PARP

Apoptosis Assay by Western Blot
To assess the induction of apoptosis by CSRM617, 22RV1 cells can be treated with 10-20 µM

of CSRM617 or a vehicle for 48-72 hours.[5] Following treatment, cells are harvested and

lysed.[5] Equal amounts of protein are then separated by SDS-PAGE, transferred to a PVDF

membrane, and probed with primary antibodies against cleaved Caspase-3 and cleaved PARP.

[5]

Visualizations
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On-Site Procedures

Off-Site & Administrative

Step 1: Collect & Segregate Waste

Step 2: Containerize Waste

Segregated Waste

Step 3: Label Containers

Sealed Containers

Step 4: Store in Designated Area

Properly Labeled Containers

Step 5: Professional Disposal

Scheduled Pickup

Step 6: Document Disposal

Manifests & Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of CSRM617.
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Caption: Simplified signaling pathway of CSRM617 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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